Cas no 1035840-48-2 (1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride)

1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride structure
1035840-48-2 structure
Product Name:1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
CAS No:1035840-48-2
MF:C16H23N3O
MW:273.37332367897
CID:1085371
PubChem ID:25219062
Update Time:2025-04-20

1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(5-(tert-Butyl)benzo[d]oxazol-2-yl)piperidin-4-amine
    • 1-(5-tert-butyl-1,3-benzoxazol-2-yl)piperidin-4-amine
    • AKOS000321542
    • STK502703
    • ALBB-003797
    • CS-0325425
    • 1035840-48-2
    • 1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
    • MDL: MFCD09701643
    • Inchi: 1S/C16H23N3O/c1-16(2,3)11-4-5-14-13(10-11)18-15(20-14)19-8-6-12(17)7-9-19/h4-5,10,12H,6-9,17H2,1-3H3
    • InChI Key: LFHMIFVRARWHCA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2N=C1N1CCC(CC1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 273.184112366g/mol
  • Monoisotopic Mass: 273.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.3Ų

1-(5-tert-Butyl-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride Pricemore >>

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Chemenu
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